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Compound of Interest

Compound Name: 2-Phenylthio ethyl acrylate

CAS No.: 56685-62-2

Cat. No.: B14632793

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Phenylthioethyl Acrylate, a versatile

monomer with applications in materials science and potential relevance in biomedical research.

This document will delve into its chemical properties, synthesis, and potential applications,

offering a valuable resource for professionals in the field.

Core Molecular Information
2-Phenylthioethyl acrylate is an organic compound containing an acrylate group, a thioether

linkage, and a phenyl group. These functional groups impart specific chemical reactivity and

physical properties to the molecule, making it a subject of interest for polymer synthesis and

functional materials development.

Molecular Formula and Weight
The chemical formula and molecular weight of 2-Phenylthioethyl Acrylate are fundamental

parameters for its characterization and use in stoichiometric calculations.
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Parameter Value

Molecular Formula C₁₁H₁₂O₂S

Molecular Weight 208.28 g/mol [1][2][3]

Exact Mass 208.05580079 g/mol [4]

These values are critical for accurate experimental design, particularly in polymerization

reactions and the synthesis of novel copolymers.

Chemical Structure and IUPAC Name
The structural arrangement of atoms and bonds dictates the molecule's reactivity and

interactions.

IUPAC Name: 2-(phenylthio)ethyl prop-2-enoate[4]

Synonyms: 2-(Phenylthio)ethyl acrylate, Phenylthioethyl acrylate[4]

The molecule consists of an ethyl acrylate backbone with a phenylthio group attached to the

ethyl moiety. The acrylate group is susceptible to polymerization, while the thioether and phenyl

groups can be targeted for further chemical modification.

Caption: Chemical structure of 2-Phenylthioethyl Acrylate.

Physicochemical Properties
The physical and chemical properties of 2-Phenylthioethyl Acrylate are essential for its

handling, storage, and application.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.bldpharm.com/products/95175-38-5.html
https://www.bocsci.com/product/2-phenylthio-ethyl-acrylate-cas-95175-38-5-101065.html
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh9884c2f3?context=bbe
https://www.alfa-chemistry.com/cas_95175-38-5.htm
https://www.alfa-chemistry.com/cas_95175-38-5.htm
https://www.alfa-chemistry.com/cas_95175-38-5.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14632793?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Appearance Light yellow liquid [4]

Boiling Point 311.3°C [5]

Density 1.12 g/cm³ [5]

Flash Point 143.8°C [5]

Refractive Index 1.555 [5]

Topological Polar Surface Area 51.6 Å² [4]

XLogP3-AA 2.9 [4]

Storage and Handling: 2-Phenylthioethyl Acrylate should be stored in an inert atmosphere and

in a freezer at temperatures below -20°C.[1][3]

Synthesis and Reactivity
Understanding the synthesis of 2-Phenylthioethyl Acrylate is crucial for its production and for

developing derivatives. A common synthetic route involves the esterification of acrylic acid with

2-(phenylthio)ethanol.
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Caption: Generalized workflow for the synthesis of 2-Phenylthioethyl Acrylate.

The acrylate group readily undergoes free-radical polymerization, making this compound a

valuable monomer for the synthesis of polymers with tailored properties. The presence of the

phenylthio group can influence the polymer's refractive index, thermal stability, and adhesion

properties.

Potential Applications in Research and
Development
While primarily used as a research chemical, the unique structure of 2-Phenylthioethyl Acrylate

suggests its potential in several areas of materials science and drug development.

High Refractive Index Polymers: The sulfur and phenyl groups contribute to a higher

refractive index, making polymers derived from this monomer potentially useful in optical

applications such as coatings for lenses and optical fibers.

Biocompatible Materials: Thioether linkages are found in various biological molecules.

Polymers incorporating 2-Phenylthioethyl Acrylate could be investigated for their

biocompatibility and potential use in drug delivery systems or as scaffolds for tissue

engineering. The thioether can also be oxidized to sulfoxides and sulfones, offering a route

to modify the polarity and hydrophilicity of the resulting polymer.

Functional Coatings and Adhesives: The combination of the flexible acrylate backbone and

the aromatic phenylthio group can lead to polymers with good adhesive properties and

chemical resistance, suitable for specialized coatings.

Experimental Protocols
Protocol 1: Polymerization of 2-Phenylthioethyl Acrylate
This protocol describes a general procedure for the free-radical polymerization of 2-

Phenylthioethyl Acrylate.

Materials:

2-Phenylthioethyl Acrylate (monomer)
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Azobisisobutyronitrile (AIBN) (initiator)

Anhydrous toluene (solvent)

Methanol (non-solvent for precipitation)

Schlenk flask

Nitrogen or Argon source

Magnetic stirrer and heating mantle

Stir bar

Procedure:

Monomer and Solvent Preparation: In a Schlenk flask equipped with a magnetic stir bar,

dissolve 2-Phenylthioethyl Acrylate (e.g., 5 g, 24 mmol) in anhydrous toluene (e.g., 20 mL).

Initiator Addition: Add the free-radical initiator, AIBN (e.g., 0.04 g, 0.24 mmol, 1 mol% relative

to the monomer).

Degassing: Subject the solution to three freeze-pump-thaw cycles to remove dissolved

oxygen, which can inhibit polymerization.

Polymerization Reaction: After the final thaw cycle, backfill the flask with nitrogen or argon.

Place the flask in a preheated oil bath at 60-70°C.

Reaction Monitoring: Allow the reaction to proceed with stirring for a specified time (e.g., 6-

24 hours). The progress can be monitored by observing the increase in viscosity of the

solution.

Polymer Precipitation: After the desired reaction time, cool the flask to room temperature.

Slowly pour the viscous solution into a beaker containing a large excess of a non-solvent,

such as methanol, while stirring vigorously. The polymer will precipitate as a solid.

Purification: Decant the solvent and wash the precipitated polymer with fresh methanol

several times to remove any unreacted monomer and initiator.
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Drying: Collect the polymer by filtration and dry it under vacuum at a moderate temperature

(e.g., 40-50°C) until a constant weight is achieved.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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